Cas no 130922-40-6 (2,4-Difluorothioanisole)

• Product Name: 2,4-Difluorothioanisole
• CAS No: 130922-40-6
• MF: C₇H₆F₂S
• MW: 160.184347629547
• CID: 819954
• PubChem ID: 2758360
• Update Time: 2025-10-28

2,4-Difluorothioanisole Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluorothioanisole
• Benzene, 2,4-difluoro-1-(methylthio)- (9CI)
• 2,4-Difluoro-1-(methylthio)benzene
• 2,4-difluoro-1-methylsulfanylbenzene
• 2,4-Difluoro-1-(methylsulfanyl)benzene
• 2,4-Difluorophenyl methyl sulfide
• Benzene, 2,4-difluoro-1-(methylthio)-

• MDL： MFCD03789173
• Inchi： 1S/C7H6F2S/c1-10-7-3-2-5(8)4-6(7)9/h2-4H,1H3
• InChI Key： JJNSBHOSUJNKBJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 160.01588
• Monoisotopic Mass: 160.01582769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2,4-Difluorothioanisole

Introduction to 2,4-Difluorothioanisole (CAS No: 130922-40-6)

2,4-Difluorothioanisole, with the chemical formula C₇H₅F₂S, is a fluorinated aromatic thioether that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS No: 130922-40-6, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its structural features, particularly the presence of fluorine and sulfur atoms, contribute to its reactivity and make it a valuable building block for drug discovery programs.

The fluorine atoms in 2,4-difluorothioanisole introduce electronic and steric effects that can modulate the pharmacokinetic properties of derivatives. Fluorine substitution is well-documented to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity, all of which are critical factors in medicinal chemistry. The thioanisole moiety provides a sulfur-rich scaffold that can participate in various chemical transformations, including nucleophilic substitution reactions, which are pivotal in constructing more complex molecular architectures.

Recent advancements in synthetic methodologies have expanded the utility of 2,4-difluorothioanisole in the development of novel therapeutic agents. Researchers have leveraged its reactivity to design inhibitors targeting enzymes involved in cancer metabolism. For instance, studies have demonstrated its role in synthesizing small-molecule inhibitors that disrupt the activity of thioredoxin reductase, an enzyme implicated in tumor growth and resistance to chemotherapy. The incorporation of fluorine atoms into these inhibitors has been shown to enhance their selectivity and potency.

In addition to its pharmaceutical applications, 2,4-difluorothioanisole has found utility in agrochemical research. Its structural framework is conducive to the development of advanced pesticides and herbicides. By modifying its fluorinated and sulfur-containing groups, chemists have created compounds with improved efficacy against resistant plant pathogens. These derivatives often exhibit enhanced environmental stability while maintaining low toxicity to non-target organisms.

The synthesis of 2,4-difluorothioanisole typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include halogenation of thioanisole precursors followed by fluorination using appropriate fluorinating agents. Advances in catalytic systems have enabled more efficient and sustainable production methods, reducing waste and energy consumption. Such improvements align with the growing emphasis on green chemistry principles within the industry.

From a computational chemistry perspective, the molecular properties of 2,4-difluorothioanisole have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies provide insights into its electronic structure, reactivity patterns, and potential interactions with biological targets. Such computational analyses are instrumental in guiding experimental design and optimizing synthetic strategies for derivatives with desired pharmacological profiles.

The biological activity of compounds derived from 2,4-difluorothioanisole has been explored across various therapeutic areas. Notably, derivatives have shown promise as antiviral agents by interfering with viral replication mechanisms. The sulfur atom's ability to form coordination bonds with metal ions has also been exploited in designing metal-organic frameworks (MOFs) for drug delivery applications. These MOFs can encapsulate active pharmaceutical ingredients (APIs) and release them in a controlled manner upon reaching their target site.

In conclusion,2,4-Difluorothioanisole (CAS No: 130922-40-6) represents a significant compound in modern chemical synthesis and drug discovery. Its unique structural features enable the development of innovative molecules with broad applications in medicine and agriculture. As research continues to uncover new synthetic pathways and biological functions,2,4-difluorothioanisole will undoubtedly remain a cornerstone in the quest for novel therapeutics.